Cas no 321715-14-4 (4-chloro-N-(pyridin-3-yl)methylbenzene-1-sulfonamide)

4-Chloro-N-(pyridin-3-yl)methylbenzene-1-sulfonamide is a sulfonamide derivative featuring a chlorophenyl group and a pyridinylmethyl substituent. This compound is of interest in medicinal and agrochemical research due to its potential as a bioactive scaffold. The presence of both sulfonamide and pyridine moieties enhances its ability to interact with biological targets, making it a candidate for enzyme inhibition or receptor modulation studies. Its structural versatility allows for further functionalization, enabling the development of analogs with tailored properties. The chloro substituent contributes to electronic effects, influencing reactivity and binding affinity. This compound is typically utilized in synthetic chemistry and pharmacological investigations, where its well-defined structure supports precise mechanistic studies.
4-chloro-N-(pyridin-3-yl)methylbenzene-1-sulfonamide structure
321715-14-4 structure
Product Name:4-chloro-N-(pyridin-3-yl)methylbenzene-1-sulfonamide
CAS No:321715-14-4
MF:C12H11ClN2O2S
MW:282.745940446854
CID:3054167
PubChem ID:710402
Update Time:2025-10-17

4-chloro-N-(pyridin-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-N-(3-pyridylmethyl)benzenesulfonamide
    • 4-chloro-N-(pyridin-3-yl)methylbenzene-1-sulfonamide
    • UPCMLD0ENAT0503-2284:001
    • F0286-0473
    • Cambridge id 5333689
    • HMS2821O17
    • CBMicro_018447
    • Z45524595
    • 4-CHLORO-N-[(PYRIDIN-3-YL)METHYL]BENZENE-1-SULFONAMIDE
    • SMR000514305
    • AB00081159-01
    • Oprea1_862187
    • EU-0034966
    • CCG-6432
    • 4-Chloro-N-pyridin-3-ylmethyl-benzenesulfonamide
    • AKOS000579280
    • SR-01000401863-1
    • CHEMBL1868075
    • BIM-0018276.P001
    • 321715-14-4
    • SR-01000401863
    • MLS001207825
    • STK090071
    • 4-chloro-N-(3-pyridinylmethyl)benzenesulfonamide
    • AG-205/36814022
    • 4-chloro-N-(pyridin-3-ylmethyl)benzenesulfonamide
    • Oprea1_852443
    • Inchi: 1S/C12H11ClN2O2S/c13-11-3-5-12(6-4-11)18(16,17)15-9-10-2-1-7-14-8-10/h1-8,15H,9H2
    • InChI Key: RQLXDFUYSXYHQP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(NCC1C=NC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 282.0229765Da
  • Monoisotopic Mass: 282.0229765Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.4Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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